N-[3-benzoyl-4-(1-piperidinyl)phenyl]-4-nitrobenzamide

• IUPAC Name: N-(3-benzoyl-4-piperidin-1-ylphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C25H23N3O4/c29-24(18-7-3-1-4-8-18)22-17-20(11-14-23(22)27-15-5-2-6-16-27)26-25(30)19-9-12-21(13-10-19)28(31)32/h1,3-4,7-14,17H,2,5-6,15-16H2,(H,26,30)
• InChI Key: YJZSFEDZZMPTSE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)C4=CC=CC=C4
• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol

Description

N-[3-benzoyl-4-(1-piperidinyl)phenyl]-4-nitrobenzamide, also known as BPN-15606, is a small molecule drug with potential therapeutic applications in the treatment of neurological and psychiatric disorders. This compound is a potent and selective inhibitor of phosphodiesterase 4D (PDE4D), an enzyme that plays a crucial role in the regulation of cyclic adenosine monophosphate (cAMP) signaling in the brain.

Mechanism of Action

N-[3-benzoyl-4-(1-piperidinyl)phenyl]-4-nitrobenzamide is a selective inhibitor of PDE4D, an enzyme that plays a crucial role in the regulation of cAMP signaling in the brain. By inhibiting PDE4D, this compound increases the levels of cAMP in the brain, which in turn activates downstream signaling pathways that are involved in synaptic plasticity, neuroprotection, and anti-inflammatory responses. The modulation of cAMP signaling by this compound is thought to underlie its therapeutic effects in neurological and psychiatric disorders.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the modulation of neurotransmitter signaling, the reduction of inflammation, and the improvement of cognitive function. This compound has also been shown to have a favorable safety profile, with no significant adverse effects observed in preclinical studies.

Advantages and Limitations for Lab Experiments

N-[3-benzoyl-4-(1-piperidinyl)phenyl]-4-nitrobenzamide has several advantages for lab experiments, including its selectivity for PDE4D, its favorable safety profile, and its potential therapeutic applications in neurological and psychiatric disorders. However, there are also some limitations to using this compound in lab experiments, including its relatively low solubility in water and its potential for off-target effects at higher doses.

Future Directions

There are several potential future directions for the study of N-[3-benzoyl-4-(1-piperidinyl)phenyl]-4-nitrobenzamide. These include the development of more potent and selective PDE4D inhibitors, the investigation of the therapeutic potential of this compound in other neurological and psychiatric disorders, and the exploration of the underlying mechanisms of action of this compound. Additionally, the development of new preclinical models that better mimic the human brain may help to further elucidate the potential therapeutic applications of this compound.

Scientific Research Applications

N-[3-benzoyl-4-(1-piperidinyl)phenyl]-4-nitrobenzamide has been studied extensively in preclinical models of neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, depression, and anxiety disorders. In these studies, this compound has been shown to improve cognitive function, reduce inflammation, and modulate neurotransmitter signaling in the brain. This compound has also been shown to have a favorable safety profile in preclinical studies.